Cas no 1247057-12-0 (2-(1-methyl-1H-imidazol-2-yl)oxyethan-1-amine)

• Product Name: 2-(1-methyl-1H-imidazol-2-yl)oxyethan-1-amine
• CAS No: 1247057-12-0
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 5919846
• PubChem ID: 62349378
• Update Time: 2025-10-12

2-(1-methyl-1H-imidazol-2-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[(1-methyl-1H-imidazol-2-yl)oxy]-
• 2-(1-methyl-1H-imidazol-2-yl)oxyethan-1-amine
• 1247057-12-0
• AKOS011634488
• 2-((1-Methyl-1h-imidazol-2-yl)oxy)ethan-1-amine
• CS-0300779
• EN300-1825736
• 2-[(1-methyl-1H-imidazol-2-yl)oxy]ethan-1-amine

• Inchi： 1S/C6H11N3O/c1-9-4-3-8-6(9)10-5-2-7/h3-4H,2,5,7H2,1H3
• InChI Key： PSDJEXZARMSYMO-UHFFFAOYSA-N
• SMILES： C(N)COC1N(C)C=CN=1

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 262.0±42.0 °C(Predicted)
• pka: 8.07±0.10(Predicted)

Additional information on 2-(1-methyl-1H-imidazol-2-yl)oxyethan-1-amine

Introduction to 2-(1-methyl-1H-imidazol-2-yl)oxyethan-1-amine (CAS No: 1247057-12-0)

2-(1-methyl-1H-imidazol-2-yl)oxyethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 1247057-12-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its versatile structural framework and potential applications in drug discovery and medicinal chemistry. The compound features a methyl-substituted imidazole core linked to an ethanolamine moiety, which endows it with unique chemical properties suitable for various synthetic transformations and biological interactions.

The imidazole ring in 2-(1-methyl-1H-imidazol-2-yl)oxyethan-1-amine is a privileged scaffold in medicinal chemistry, known for its ability to engage in hydrogen bonding and metal coordination, making it a valuable component in the design of bioactive molecules. The presence of the methyl group at the 1-position of the imidazole ring further modulates its electronic and steric properties, influencing its reactivity and binding affinity. The ethanolamine side chain, on the other hand, provides a polar and flexible segment that can enhance solubility and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 2-(1-methyl-1H-imidazol-2-yl)oxyethan-1-amine as a key intermediate in the synthesis of novel therapeutic agents. Studies have demonstrated its utility in generating derivatives with enhanced pharmacological profiles, particularly in the fields of anti-inflammatory, antiviral, and anticancer research. The compound's ability to serve as a cross-linking agent or a chelating ligand has also been explored, opening avenues for applications in materials science and nanomedicine.

In the context of drug development, the structural features of 2-(1-methyl-1H-imidazol-2-yl)oxyethan-1-amine make it an attractive candidate for further optimization. Researchers have leveraged its scaffold to develop libraries of analogs, employing techniques such as structure-based drug design and high-throughput screening. The compound's compatibility with various functionalization strategies allows for the introduction of diverse substituents, enabling fine-tuning of its biological activity. For instance, modifications at the nitrogen atoms of the imidazole ring or the hydroxyl group of the ethanolamine chain can significantly alter its interaction with target enzymes or receptors.

The synthesis of 2-(1-methyl-1H-imidazol-2-yl)oxyethan-1-amine involves multi-step organic transformations that highlight its synthetic versatility. Key synthetic routes include nucleophilic substitution reactions, condensation processes, and cyclization strategies. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the imidazole moiety, while transition-metal-catalyzed hydrogenation has been employed to introduce the methyl group. These methodologies align with modern trends toward sustainable and efficient synthetic protocols, reducing waste and improving yields.

From a biochemical perspective, 2-(1-methyl-1H-imidazol-2-yl)oxyethan-1-amine has shown promise in modulating intracellular signaling pathways. Its structural motifs are reminiscent of natural products that interact with protein kinases and phosphatases, which are critical regulators of cellular processes. Preclinical studies have begun to unravel its potential as an inhibitor or modulator of enzymes implicated in diseases such as cancer and neurodegeneration. The compound's ability to penetrate biological membranes suggests it may have applications in targeted drug delivery systems, where it could be incorporated into prodrugs or nanoparticles designed for specific therapeutic outcomes.

The role of imino acids and their derivatives in medicinal chemistry cannot be overstated. Compounds like 2-(1-methyl-1H-imidazol-2-yl)oxyethan-1-amine exemplify how functionalized heterocycles can serve as building blocks for innovative therapeutics. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of promising candidates based on structural features similar to known bioactive molecules. This approach has already led to several high-profile successes where computational predictions were validated experimentally, underscoring the importance of interdisciplinary collaboration between chemists and bioinformaticians.

Future directions for research on CAS No 1247057:12⁰ include exploring its role in developing next-generation therapeutics that address unmet medical needs. Innovations such as covalent inhibitors targeting protein-protein interactions or irreversible enzyme inhibitors rely on compounds with well-defined three-dimensional structures capable of precise binding. Additionally, green chemistry principles are being increasingly adopted in synthesizing 2-(1-methyl-H-imidazol₂-yl)oxyethan_l-amine, emphasizing solvent-free reactions, catalytic efficiency, and biodegradable reagents to minimize environmental impact.

The pharmaceutical industry continues to invest heavily in exploring novel chemical entities like CAS No 1247057:12⁰. Its unique combination of structural features positions it as a valuable asset for medicinal chemists seeking to develop innovative treatments across multiple therapeutic areas. As our understanding of disease mechanisms deepens at a molecular level, compounds such as this one will play an increasingly critical role in shaping future therapeutic strategies.